Cas no 823828-49-5 (4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine)

• Product Name: 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine
• CAS No: 823828-49-5
• MF: C₂₀H₂₁ClN₂O₄S
• MW: 420.909743070602
• CID: 5420225
• Update Time: 2025-07-24

4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)sulfonyl-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine
• 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine

• Inchi： 1S/C20H21ClN2O4S/c1-14-5-3-6-15(13-14)18-23-20(19(27-18)22-11-4-12-26-2)28(24,25)17-9-7-16(21)8-10-17/h3,5-10,13,22H,4,11-12H2,1-2H3
• InChI Key： OLVSWWDRAMBONR-UHFFFAOYSA-N
• SMILES： O1C(NCCCOC)=C(S(C2=CC=C(Cl)C=C2)(=O)=O)N=C1C1=CC=CC(C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine

Recent Advances in the Study of 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine (CAS: 823828-49-5)

The compound 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine (CAS: 823828-49-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This oxazole derivative, characterized by its unique sulfonyl and methoxypropyl substituents, has been the subject of several studies aimed at elucidating its pharmacological properties, mechanism of action, and potential as a lead compound in drug discovery.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on its role as a kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer, inflammatory disorders, and neurodegenerative conditions. Preliminary studies suggest that 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine exhibits selective inhibition against specific kinase isoforms, making it a promising candidate for further development.

In vitro and in vivo studies have demonstrated the compound's ability to modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this oxazole derivative effectively inhibits the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer. The study highlighted the compound's high binding affinity and low cytotoxicity, suggesting a favorable therapeutic index.

Another area of interest is the compound's potential application in treating inflammatory diseases. A recent preprint on bioRxiv detailed its anti-inflammatory effects in a murine model of rheumatoid arthritis. The researchers observed significant reductions in pro-inflammatory cytokines such as TNF-α and IL-6, alongside improved clinical scores in treated animals. These findings underscore the compound's dual utility in oncology and immunology.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine. Issues such as bioavailability and metabolic stability are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical trials.

In conclusion, 4-(4-chlorobenzenesulfonyl)-N-(3-methoxypropyl)-2-(3-methylphenyl)-1,3-oxazol-5-amine represents a versatile and potent small molecule with broad therapeutic potential. Ongoing research aims to further elucidate its mechanisms, optimize its properties, and explore its applications across multiple disease areas. The compound's unique chemical structure and promising biological activity make it a noteworthy candidate in the evolving landscape of drug discovery.